Cas no 132259-10-0 (Oxygen)

• Product name: Oxygen
• CAS No: 132259-10-0
• MF: C₃₇H₄₉N₃O₅S^.₂[HCl]
• MW: 720.78894
• CID: 93402
• PubChem ID: 195130

Oxygen Chemical and Physical Properties

Names and Identifiers

• Oxygen
• CAL-MAT AIR
• AIR
• Air, refrigerated liquid (cryogenic liquid).
• COMPRESSED AIR, BREATHING AIR
• Ambient air
• Southern oceanic air
• Hoe 166
• R-(+)-3,4-Dihydro-2-isopropyl-4-methyl-2-(2-(4-(4-(2(3,4,5-trimethoxyphenyl)ethyl)piperazinyl)butoxy)phenyl)-2H-1,4-benzothiazin-3-on-dihydrochloride
• 2H-1,4-Benzothiazin-3(4H)-one, 4-methyl-2-(1-methylethyl)-2-(2-(4-(4-(2-(3,4,5-trimethoxyphenyl)ethyl)-1-piperazinyl)butyl)phenyl)-, dihydrochloride, (R)-
• (2R)-4-methyl-2-propan-2-yl-2-[2-[4-[4-[2-(3,4,5-trimethoxyphenyl)ethyl]piperazin-1-yl]butoxy]phenyl]-1,4-benzothiazin-3-one;dihydrochloride
• 4-Methyl-2-(propan-2-yl)-2-[2-(4-{4-[2-(3,4,5-trimethoxyphenyl)ethyl]piperazin-1-yl}butoxy)phenyl]-2H-1,4-benzothiazin-3(4H)-one--hydrogen chloride (1/2)
• Hoe-166
• 115043-27-1
• DTXSID00921600
• 132259-10-0
• HQTMLRUQTHILKM-CHKASDEDSA-N

• Inchi： InChI=1S/H2O/h1H2
• InChI Key： XLYOFNOQVPJJNP-UHFFFAOYSA-N
• SMILES： O

Computed Properties

• Exact Mass: 719.2926483g/mol
• Monoisotopic Mass: 719.2926483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 14
• Complexity: 921
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Boiling Point: −189 °C(lit.)

Oxygen Security Information

• Hazardous Material transportation number：UN 1002 2.2
• WGK Germany：3
• Safety Instruction： 36